Cas no 150881-01-9 (Peritassine A)

• Product Name: Peritassine A
• CAS No: 150881-01-9
• MF: C₃₈H₄₇NO₁₈
• MW: 805.775693178177
• CID: 208701
• PubChem ID: 44593671
• Update Time: 2024-03-01

Peritassine A Chemical and Physical Properties

Names and Identifiers

• 11,16-Epoxy-9,12-ethano-11,15-methano-11H-[1,8]dioxacycloheptadecino[3,4-c]pyridine-7,19-dione,13,14,21,22,23-pentakis(acetyloxy)-12-[(acetyloxy)methyl]-5,6,9,10,12,13,14,15,16,17-decahydro-10-hydroxy-5,6,10,16-tetramethyl-,stereoisomer
• 11,16-Epoxy-9,12-ethano-11,15-methano-11H-[1,8]dioxacycloheptadecino[3,4-c]pyridine-7,19-dione,13,14,21,22,23-pentakis(acetyloxy)-12-[(acetyloxy)methyl]-5,6,9,10,12,13,14,15,16,17-decahydro-10-hydroxy
• Peritassine A
• (+)-PeritassineA
• Euonymine
• (18,19,21,22,24-Pentaacetyloxy-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-11-azapent
• (1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,25S)-20-(Acetoxymethyl)-25-hydroxy-3,13,14,25-tetramethyl-6,1
• CHEMBL503447
• 150881-01-9
• FS-7509
• [(1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,25S)-18,19,21,22,24-pentaacetyloxy-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-11-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-20-yl]methyl acetate
• (+)-Peritassine A

• Inchi： 1S/C38H47NO18/c1-16-17(2)33(46)56-30-28(52-20(5)42)32(55-23(8)45)37(15-49-18(3)40)31(54-22(7)44)27(51-19(4)41)25-29(53-21(6)43)38(37,36(30,10)48)57-35(25,9)14-50-34(47)24-12-11-13-39-26(16)24/h11-13,16-17,25,27-32,48H,14-15H2,1-10H3
• InChI Key： PBFGAFDJVQAMRS-UHFFFAOYSA-N
• SMILES： O1C2(C)COC(C3=CC=CN=C3C(C)C(C)C(=O)OC3C(C(C4(COC(C)=O)C(C(C2C(C14C3(C)O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 805.27931365 g/mol
• Monoisotopic Mass: 805.27931365 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 57
• Rotatable Bond Count: 13
• Complexity: 1680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 253
• Molecular Weight: 805.8
• XLogP3: 0.5

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives